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Compound of Interest

Compound Name: (R)-3-Methylmorpholine

Cat. No.: B152330

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for (R)-3-
Methylmorpholine, a key chiral intermediate in organic synthesis and drug development. The
following sections present nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, along with generalized experimental protocols for their acquisition.

Molecular Structure

(R)-3-Methylmorpholine is a heterocyclic compound with the molecular formula CsH11NO.
The morpholine ring adopts a chair conformation, with the methyl group at the 3-position in an
equatorial or axial orientation. The structure and atom numbering scheme, crucial for the
interpretation of NMR data, are depicted below.
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Molecular Structure of 3-Methylmorpholine
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« To cite this document: BenchChem. [Spectroscopic Data of (R)-3-Methylmorpholine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152330#spectroscopic-data-for-r-3-
methylmorpholine-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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